Cas no 874202-33-2 (4H-1-Benzopyran-4-one,3-hydroxy-5-methoxy-2-(4-methoxyphenyl)-7-(phenylmethoxy)-)

4H-1-Benzopyran-4-one, 3-hydroxy-5-methoxy-2-(4-methoxyphenyl)-7-(phenylmethoxy)- is a synthetic flavonoid derivative characterized by its unique substitution pattern. The compound features a benzopyran-4-one core with hydroxyl and methoxy groups at the 3- and 5-positions, respectively, enhancing its potential for hydrogen bonding and electronic interactions. The 2-position is substituted with a 4-methoxyphenyl group, contributing to steric and electronic modulation, while the 7-position bears a phenylmethoxy moiety, increasing lipophilicity and potential membrane permeability. This structural configuration suggests utility in medicinal chemistry, particularly as a scaffold for designing bioactive molecules targeting oxidative stress or inflammation-related pathways. The compound's multiple functional groups offer versatility for further derivatization, making it valuable for structure-activity relationship studies in drug discovery. Its well-defined molecular architecture also facilitates precise investigation of flavonoid-based pharmacological mechanisms.
4H-1-Benzopyran-4-one,3-hydroxy-5-methoxy-2-(4-methoxyphenyl)-7-(phenylmethoxy)- structure
874202-33-2 structure
Product Name:4H-1-Benzopyran-4-one,3-hydroxy-5-methoxy-2-(4-methoxyphenyl)-7-(phenylmethoxy)-
CAS No:874202-33-2
MF:C24H20O6
MW:404.412007331848
CID:1890888
PubChem ID:24178860
Update Time:2025-07-02

4H-1-Benzopyran-4-one,3-hydroxy-5-methoxy-2-(4-methoxyphenyl)-7-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,3-hydroxy-5-methoxy-2-(4-methoxyphenyl)-7-(phenylmethoxy)-
    • 3-Hydroxy-5-methoxy-2-(4-methoxyphenyl)-7-(phenylmethoxy)-4H-1-benzopyran-4-one (ACI)
    • 7-(Benzyloxy)-3-hydroxy-5-methoxy-2-(4-methoxyphenyl)-4H-chromen-4-one
    • 874202-33-2
    • SCHEMBL5792138
    • 4H-1-Benzopyran-4-one, 3-hydroxy-5-methoxy-2-(4-methoxyphenyl)-7-(phenylmethoxy)-
    • 7-Benzyloxy-3-hydroxy-5-methoxy-2-(4-methoxy-phenyl)-chromen-4-one
    • F82073
    • Inchi: 1S/C24H20O6/c1-27-17-10-8-16(9-11-17)24-23(26)22(25)21-19(28-2)12-18(13-20(21)30-24)29-14-15-6-4-3-5-7-15/h3-13,26H,14H2,1-2H3
    • InChI Key: IWRBCCIPJILBJB-UHFFFAOYSA-N
    • SMILES: O=C1C2C(=CC(=CC=2OC)OCC2C=CC=CC=2)OC(C2C=CC(OC)=CC=2)=C1O

Computed Properties

  • Exact Mass: 404.12598835g/mol
  • Monoisotopic Mass: 404.12598835g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 617
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 74.2Ų

4H-1-Benzopyran-4-one,3-hydroxy-5-methoxy-2-(4-methoxyphenyl)-7-(phenylmethoxy)- Pricemore >>

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4H-1-Benzopyran-4-one,3-hydroxy-5-methoxy-2-(4-methoxyphenyl)-7-(phenylmethoxy)- Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  -78 °C; 5 min, -78 °C
1.2 Reagents: Trimethyl borate Solvents: Tetrahydrofuran ;  -78 °C; 40 min, -78 °C
1.3 Reagents: Acetic acid ,  Hydrogen peroxide Solvents: Water ;  -78 °C; 1 h, -78 °C → rt
1.4 Reagents: Sodium bicarbonate Solvents: Water
Reference
Total Synthesis of the Potent Anticancer Aglaia Metabolites (-)-Silvestrol and (-)-Episilvestrol and the Active Analogue (-)-4'-Desmethoxyepisilvestrol
Adams, Tim E.; et al, Journal of the American Chemical Society, 2009, 131(4), 1607-1616

Production Method 2

Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  -78 °C
1.2 Reagents: Trimethyl borate
1.3 Reagents: Acetic acid Solvents: Water
Reference
Total synthesis of (-)-episilvestrol and (-)-silvestrol
El Sous, Mariana; et al, Angewandte Chemie, 2007, 46(41), 7835-7838

Production Method 3

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  3 d, rt
2.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  -78 °C; 5 min, -78 °C
2.2 Reagents: Trimethyl borate Solvents: Tetrahydrofuran ;  -78 °C; 40 min, -78 °C
2.3 Reagents: Acetic acid ,  Hydrogen peroxide Solvents: Water ;  -78 °C; 1 h, -78 °C → rt
2.4 Reagents: Sodium bicarbonate Solvents: Water
Reference
Total Synthesis of the Potent Anticancer Aglaia Metabolites (-)-Silvestrol and (-)-Episilvestrol and the Active Analogue (-)-4'-Desmethoxyepisilvestrol
Adams, Tim E.; et al, Journal of the American Chemical Society, 2009, 131(4), 1607-1616

Production Method 4

Reaction Conditions
1.1 Reagents: Potassium carbonate
2.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  -78 °C
2.2 Reagents: Trimethyl borate
2.3 Reagents: Acetic acid Solvents: Water
Reference
Total synthesis of (-)-episilvestrol and (-)-silvestrol
El Sous, Mariana; et al, Angewandte Chemie, 2007, 46(41), 7835-7838

Production Method 5

Reaction Conditions
1.1 Reagents: Pyridine ,  Diethylene glycol ,  Sodium hydroxide Solvents: Water ;  rt → 100 °C; 2 h, 100 °C; < 20 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 1
1.3 Solvents: Methanol ;  1 h, rt → reflux
2.1 Reagents: Triethylamine ,  (1,1-Dimethylethyl)dimethylsilyl 1,1,1-trifluoromethanesulfonate Solvents: Dichloromethane ;  1 h, 0 °C
2.2 Reagents: Sodium bicarbonate Solvents: Water ;  0 °C → rt
2.3 Reagents: Sodium bicarbonate ,  m-Chloroperbenzoic acid Solvents: Dichloromethane ;  0 °C → rt; 4 h, rt
2.4 Catalysts: p-Toluenesulfonic acid Solvents: Tetrahydrofuran ,  Water ;  rt → reflux; 6 h, reflux; reflux → rt
2.5 Solvents: Ethanol ;  1 h, reflux
3.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  rt → 0 °C
3.2 0 °C → rt; 3 h, rt
3.3 Reagents: Hydrochloric acid Solvents: Water
3.4 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ;  -70 °C; 1 h, -60 °C; 1 h, -60 °C → -20 °C
3.5 Reagents: Ammonium chloride Solvents: Water ;  -20 °C → rt
3.6 Reagents: Sulfuric acid Solvents: Acetic acid ,  Water ;  20 h, rt
3.7 Reagents: Water ;  15 min, cooled
3.8 Solvents: Ethanol ;  1 h, rt → reflux
4.1 Reagents: Sodium hydroxide Solvents: Ethanol ,  Water ;  1 h, rt → 80 °C; 80 °C → rt
4.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Synthetic Silvestrol Analogues as Potent and Selective Protein Synthesis Inhibitors
Liu, Tao; et al, Journal of Medicinal Chemistry, 2012, 55(20), 8859-8878

Production Method 6

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Ethanol ,  Water ;  1 h, rt → 80 °C; 80 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Synthetic Silvestrol Analogues as Potent and Selective Protein Synthesis Inhibitors
Liu, Tao; et al, Journal of Medicinal Chemistry, 2012, 55(20), 8859-8878

Production Method 7

Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  rt → 0 °C
1.2 0 °C → rt; 3 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water
1.4 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ;  -70 °C; 1 h, -60 °C; 1 h, -60 °C → -20 °C
1.5 Reagents: Ammonium chloride Solvents: Water ;  -20 °C → rt
1.6 Reagents: Sulfuric acid Solvents: Acetic acid ,  Water ;  20 h, rt
1.7 Reagents: Water ;  15 min, cooled
1.8 Solvents: Ethanol ;  1 h, rt → reflux
2.1 Reagents: Sodium hydroxide Solvents: Ethanol ,  Water ;  1 h, rt → 80 °C; 80 °C → rt
2.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Synthetic Silvestrol Analogues as Potent and Selective Protein Synthesis Inhibitors
Liu, Tao; et al, Journal of Medicinal Chemistry, 2012, 55(20), 8859-8878

Production Method 8

Reaction Conditions
1.1 Reagents: Sodium carbonate
1.2 Reagents: Iodine Solvents: Pyridine
2.1 Reagents: Potassium carbonate
3.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  -78 °C
3.2 Reagents: Trimethyl borate
3.3 Reagents: Acetic acid Solvents: Water
Reference
Total synthesis of (-)-episilvestrol and (-)-silvestrol
El Sous, Mariana; et al, Angewandte Chemie, 2007, 46(41), 7835-7838

Production Method 9

Reaction Conditions
1.1 Reagents: Sodium carbonate Catalysts: Tetrabutylammonium iodide Solvents: Dimethylformamide ;  2 d, rt
2.1 Reagents: Pyridine ,  Iodine Solvents: Pyridine ;  3 h, 90 °C
3.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  3 d, rt
4.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  -78 °C; 5 min, -78 °C
4.2 Reagents: Trimethyl borate Solvents: Tetrahydrofuran ;  -78 °C; 40 min, -78 °C
4.3 Reagents: Acetic acid ,  Hydrogen peroxide Solvents: Water ;  -78 °C; 1 h, -78 °C → rt
4.4 Reagents: Sodium bicarbonate Solvents: Water
Reference
Total Synthesis of the Potent Anticancer Aglaia Metabolites (-)-Silvestrol and (-)-Episilvestrol and the Active Analogue (-)-4'-Desmethoxyepisilvestrol
Adams, Tim E.; et al, Journal of the American Chemical Society, 2009, 131(4), 1607-1616

Production Method 10

Reaction Conditions
1.1 Reagents: Triethylamine ,  (1,1-Dimethylethyl)dimethylsilyl 1,1,1-trifluoromethanesulfonate Solvents: Dichloromethane ;  1 h, 0 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  0 °C → rt
1.3 Reagents: Sodium bicarbonate ,  m-Chloroperbenzoic acid Solvents: Dichloromethane ;  0 °C → rt; 4 h, rt
1.4 Catalysts: p-Toluenesulfonic acid Solvents: Tetrahydrofuran ,  Water ;  rt → reflux; 6 h, reflux; reflux → rt
1.5 Solvents: Ethanol ;  1 h, reflux
2.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  rt → 0 °C
2.2 0 °C → rt; 3 h, rt
2.3 Reagents: Hydrochloric acid Solvents: Water
2.4 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ;  -70 °C; 1 h, -60 °C; 1 h, -60 °C → -20 °C
2.5 Reagents: Ammonium chloride Solvents: Water ;  -20 °C → rt
2.6 Reagents: Sulfuric acid Solvents: Acetic acid ,  Water ;  20 h, rt
2.7 Reagents: Water ;  15 min, cooled
2.8 Solvents: Ethanol ;  1 h, rt → reflux
3.1 Reagents: Sodium hydroxide Solvents: Ethanol ,  Water ;  1 h, rt → 80 °C; 80 °C → rt
3.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Synthetic Silvestrol Analogues as Potent and Selective Protein Synthesis Inhibitors
Liu, Tao; et al, Journal of Medicinal Chemistry, 2012, 55(20), 8859-8878

Production Method 11

Reaction Conditions
1.1 Reagents: Pyridine ,  Iodine Solvents: Pyridine ;  3 h, 90 °C
2.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  3 d, rt
3.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  -78 °C; 5 min, -78 °C
3.2 Reagents: Trimethyl borate Solvents: Tetrahydrofuran ;  -78 °C; 40 min, -78 °C
3.3 Reagents: Acetic acid ,  Hydrogen peroxide Solvents: Water ;  -78 °C; 1 h, -78 °C → rt
3.4 Reagents: Sodium bicarbonate Solvents: Water
Reference
Total Synthesis of the Potent Anticancer Aglaia Metabolites (-)-Silvestrol and (-)-Episilvestrol and the Active Analogue (-)-4'-Desmethoxyepisilvestrol
Adams, Tim E.; et al, Journal of the American Chemical Society, 2009, 131(4), 1607-1616

Production Method 12

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetone ;  rt → 60 °C; 3 h, 60 °C; 60 °C → 40 °C
1.2 3 d, 40 °C; 40 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 2
1.4 Solvents: Ethyl acetate ;  1 h, rt → reflux
2.1 Reagents: Pyridine ,  Diethylene glycol ,  Sodium hydroxide Solvents: Water ;  rt → 100 °C; 2 h, 100 °C; < 20 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 1
2.3 Solvents: Methanol ;  1 h, rt → reflux
3.1 Reagents: Triethylamine ,  (1,1-Dimethylethyl)dimethylsilyl 1,1,1-trifluoromethanesulfonate Solvents: Dichloromethane ;  1 h, 0 °C
3.2 Reagents: Sodium bicarbonate Solvents: Water ;  0 °C → rt
3.3 Reagents: Sodium bicarbonate ,  m-Chloroperbenzoic acid Solvents: Dichloromethane ;  0 °C → rt; 4 h, rt
3.4 Catalysts: p-Toluenesulfonic acid Solvents: Tetrahydrofuran ,  Water ;  rt → reflux; 6 h, reflux; reflux → rt
3.5 Solvents: Ethanol ;  1 h, reflux
4.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  rt → 0 °C
4.2 0 °C → rt; 3 h, rt
4.3 Reagents: Hydrochloric acid Solvents: Water
4.4 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ;  -70 °C; 1 h, -60 °C; 1 h, -60 °C → -20 °C
4.5 Reagents: Ammonium chloride Solvents: Water ;  -20 °C → rt
4.6 Reagents: Sulfuric acid Solvents: Acetic acid ,  Water ;  20 h, rt
4.7 Reagents: Water ;  15 min, cooled
4.8 Solvents: Ethanol ;  1 h, rt → reflux
5.1 Reagents: Sodium hydroxide Solvents: Ethanol ,  Water ;  1 h, rt → 80 °C; 80 °C → rt
5.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Synthetic Silvestrol Analogues as Potent and Selective Protein Synthesis Inhibitors
Liu, Tao; et al, Journal of Medicinal Chemistry, 2012, 55(20), 8859-8878

4H-1-Benzopyran-4-one,3-hydroxy-5-methoxy-2-(4-methoxyphenyl)-7-(phenylmethoxy)- Raw materials

4H-1-Benzopyran-4-one,3-hydroxy-5-methoxy-2-(4-methoxyphenyl)-7-(phenylmethoxy)- Preparation Products

Additional information on 4H-1-Benzopyran-4-one,3-hydroxy-5-methoxy-2-(4-methoxyphenyl)-7-(phenylmethoxy)-

Professional Introduction to 4H-1-Benzopyran-4-one,3-hydroxy-5-methoxy-2-(4-methoxyphenyl)-7-(phenylmethoxy) and CAS No. 874202-33-2

The compound 4H-1-Benzopyran-4-one,3-hydroxy-5-methoxy-2-(4-methoxyphenyl)-7-(phenylmethoxy), identified by the CAS number 874202-33-2, represents a structurally complex and pharmacologically intriguing molecule within the realm of medicinal chemistry. This tricyclic scaffold, featuring a benzopyran core adorned with multiple hydroxyl and methoxy substituents, as well as phenyl and phenylmethoxy groups, positions it as a potential candidate for further exploration in therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have highlighted the significance of such polyfunctionalized heterocycles in drug discovery. The presence of multiple aromatic rings and oxygen-rich functionalities suggests diverse electronic properties and potential interactions with biological targets. Specifically, the combination of hydroxyl groups at the 3-position and 5-position, coupled with methoxy groups at the 2-position and 7-position, creates a rich landscape for hydrogen bonding and dipole-dipole interactions, which are critical factors in binding affinity and specificity.

Investigations into the pharmacological profile of this compound have begun to reveal its potential relevance in modulating key biological pathways. The benzopyran core itself is known to be a privileged scaffold in medicinal chemistry, appearing in numerous bioactive natural products and synthetic drugs. For instance, derivatives of benzopyran have been explored for their anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern in 4H-1-Benzopyran-4-one,3-hydroxy-5-methoxy-2-(4-methoxyphenyl)-7-(phenylmethoxy) may confer unique pharmacological activities by influencing electronic distribution and steric hindrance around the binding site.

The hydroxyl group at the 3-position is particularly noteworthy, as it can participate in hydrogen bonding interactions with nucleophilic residues in protein targets. This feature is often exploited in designing molecules that require precise spatial orientation within a binding pocket. Concurrently, the methoxy groups at the 5-position and 7-position contribute to the overall lipophilicity and electronic properties of the molecule. These substituents can enhance solubility while simultaneously modulating receptor binding affinity through π-stacking interactions or other non-covalent forces.

Moreover, the presence of a phenyl ring at the 2-position introduces additional aromaticity to the structure. This aromatic moiety can engage in π-stacking interactions with similarly substituted residues in biological targets, further enhancing binding affinity. The phenylmethoxy group at the 7-position adds another layer of complexity, potentially influencing both electronic distribution and steric environment around the target site. Such multifaceted interactions make this compound an attractive candidate for structure-based drug design (SBDD) or fragment-based drug discovery (FBDD) approaches.

In light of current research trends, there is growing interest in developing small molecules that can modulate post-translational modifications (PTMs) or interact with allosteric sites on biological targets. The structural features of 4H-1-Benzopyran-4-one,3-hydroxy-5-methoxy-2-(4-methoxyphenyl)-7-(phenylmethoxy) suggest its potential utility in this context. For example, the hydroxyl groups could interact with phosphorylated residues or other charged moieties involved in signal transduction pathways. Additionally, the overall shape and electronic distribution of the molecule may allow it to engage with allosteric pockets on enzymes or receptors that are not readily accessible to smaller molecules.

Recent studies have also emphasized the importance of cheminformatics-driven virtual screening techniques for identifying novel bioactive compounds. By leveraging large databases of chemical structures and their known biological activities, researchers can rapidly screen for potential hits that share structural features with known active compounds. The unique scaffold of 4H-1-Benzopyran-4-one, combined with its diverse substitution pattern, positions it as a promising candidate for such high-throughput virtual screening campaigns aimed at identifying new therapeutic agents.

The synthesis of this compound represents another area of interest within synthetic organic chemistry. Given its complex tricyclic structure adorned with multiple functional groups, developing an efficient synthetic route would be a significant achievement with potential implications for both academic research and industrial applications. Modern synthetic methodologies often focus on atom economy, functional group tolerance, and scalability, making this a challenging yet rewarding target for synthetic chemists seeking to develop novel synthetic strategies.

In conclusion,4H-1-Benzopyran-4-one, specifically represented by CAS No. 874202-33-2, represents a structurally fascinating molecule with significant potential for further exploration in medicinal chemistry. Its complex scaffold, rich substitution pattern, and diverse functional groups make it an intriguing candidate for modulating key biological pathways through multiple mechanisms of action. As research continues to uncover new therapeutic targetsand develop innovative computational tools, compounds like this are poised to play an increasingly important role in drug discovery efforts aimed at addressing unmet medical needs.

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